1-benzyl-3-(benzyloxy)-N-(4-sulfamoylphenethyl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 1-benzyl-3-phenylmethoxy-N-[2-(4-sulfamoylphenyl)ethyl]pyrazole-4-carboxamide
• InChI: InChI=1S/C26H26N4O4S/c27-35(32,33)23-13-11-20(12-14-23)15-16-28-25(31)24-18-30(17-21-7-3-1-4-8-21)29-26(24)34-19-22-9-5-2-6-10-22/h1-14,18H,15-17,19H2,(H,28,31)(H2,27,32,33)
• InChI Key: QNXJCPYPEJRDGW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C=C(C(=N2)OCC3=CC=CC=C3)C(=O)NCCC4=CC=C(C=C4)S(=O)(=O)N
• Molecular Formula: C26H26N4O4S
• Molecular Weight: 490.6 g/mol

Description

1-benzyl-3-(benzyloxy)-N-(4-sulfamoylphenethyl)-1H-pyrazole-4-carboxamide, also known as Compound A, is a novel small molecule inhibitor that has been developed for potential use in cancer therapy. This compound has been shown to exhibit potent anti-tumor activity in preclinical studies, making it a promising candidate for further development.

Scientific Research Applications

Metabolism and Disposition Studies

In the realm of scientific research, 1-benzyl-3-(benzyloxy)-N-(4-sulfamoylphenethyl)-1H-pyrazole-4-carboxamide and compounds with similar structures have been a focus, particularly in metabolism and disposition studies. For example, the study of the disposition and metabolism of SB-649868, a novel orexin 1 and 2 receptor antagonist, in humans is significant. The study by Renzulli et al. (2011) sheds light on the metabolic pathways and disposition of the compound, revealing that it is extensively metabolized and primarily excreted via feces, with only a minor fraction excreted in urine. The metabolism involves oxidation of the benzofuran ring, forming specific metabolites like M98 and M25. This research underscores the comprehensive metabolic profiling necessary for novel compounds, providing insights into their biotransformation and excretion pathways (Renzulli et al., 2011).

Environmental and Occupational Exposure Studies

Furthermore, compounds structurally related or similar to 1-benzyl-3-(benzyloxy)-N-(4-sulfamoylphenethyl)-1H-pyrazole-4-carboxamide have been pivotal in understanding environmental and occupational exposures. For instance, studies on the detection of polycyclic aromatic hydrocarbons (PAHs) and their metabolites in various biological samples highlight the significance of assessing exposure to hazardous substances in different populations, such as coke oven workers or individuals exposed to environmental pollutants like PBDEs or PAHs (Perera et al., 1988). These studies are crucial for evaluating the health risks associated with occupational and environmental exposures and for developing strategies to mitigate these risks.

Pharmacokinetic and Pharmacodynamic Research

Research on the pharmacokinetic and pharmacodynamic properties of compounds is also a critical area. The study of amiodarone, for instance, highlights the drug's influence on the peripheral metabolism of thyroid hormones, revealing complex interactions and effects on hormone levels and pituitary response (Burger et al., 1976). This kind of research is essential for understanding the systemic effects of drugs and for optimizing their therapeutic use.